Cas no 1804542-90-2 (3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1804542-90-2
• MF: C₈H₅BrF₃N₃O
• MW: 296.044010877609
• CID: 4930547
• Update Time: 2025-06-08

3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF3N3O/c9-7-5(2-14)4(1-13)6(3-15-7)16-8(10,11)12/h3H,2,14H2
• InChI Key： ZDPTUDSOJBGZOC-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C#N)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine (CAS: 1804542-90-2)

In recent years, the compound 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine (CAS: 1804542-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of multiple functional groups, such as the aminomethyl, bromo, cyano, and trifluoromethoxy moieties, makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. One of the key areas of interest is its role as a building block in the development of kinase inhibitors, which are crucial for targeting various signaling pathways involved in cancer and inflammatory diseases. Researchers have successfully utilized 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine as a precursor in the synthesis of novel inhibitors with enhanced selectivity and potency.

In addition to its application in kinase inhibitor development, this compound has also been explored for its potential in central nervous system (CNS) drug discovery. The trifluoromethoxy group, in particular, has been associated with improved blood-brain barrier penetration, making it an attractive feature for CNS-targeted therapeutics. Recent preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in neurodegenerative and psychiatric disorders.

The synthetic methodology for 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine has also seen advancements. Recent publications highlight optimized routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further research and clinical translation of derivatives based on this scaffold.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular emphasis on in vivo studies to assess safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of findings into clinical applications.

In conclusion, 3-(Aminomethyl)-2-bromo-4-cyano-5-(trifluoromethoxy)pyridine (CAS: 1804542-90-2) represents a valuable scaffold in modern drug discovery. Its diverse functional groups and demonstrated biological activities make it a focal point for ongoing research. Future studies will likely explore its potential in additional therapeutic areas, further solidifying its role in the chemical biology and pharmaceutical landscape.